Cas no 1806956-16-0 (3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methoxypyridine)

3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methoxypyridine is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of a bromomethyl group at the 3-position enhances its reactivity as an alkylating agent, while the cyano and difluoromethyl substituents contribute to its potential as a key intermediate in the development of bioactive compounds. The methoxy group at the 4-position further modulates its electronic properties, making it suitable for selective functionalization. This compound is particularly valuable in cross-coupling reactions and nucleophilic substitutions, offering a robust scaffold for constructing complex heterocyclic systems. Its structural features make it a preferred choice for researchers seeking tailored intermediates in medicinal chemistry and crop protection applications.

3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methoxypyridine structure

1806956-16-0 structure

Product Name:3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methoxypyridine

CAS No:1806956-16-0

MF:C₉H₇BrF₂N₂O

MW:277.065488100052

CID:4876726

Update Time:2025-06-11

3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methoxypyridine
- Inchi： 1S/C9H7BrF2N2O/c1-15-8-5(2-10)7(3-13)14-4-6(8)9(11)12/h4,9H,2H2,1H3
- InChI Key： HJWZWHRIBXTLOO-UHFFFAOYSA-N
- SMILES： BrCC1C(C#N)=NC=C(C(F)F)C=1OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 256
XLogP3: 2.1
Topological Polar Surface Area: 45.9

3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029041549-250mg	3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methoxypyridine	1806956-16-0	97%	250mg	$998.40	2022-03-31
Alichem	A029041549-500mg	3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methoxypyridine	1806956-16-0	97%	500mg	$1,630.00	2022-03-31
Alichem	A029041549-1g	3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methoxypyridine	1806956-16-0	97%	1g	$3,099.20	2022-03-31

3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methoxypyridine Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
4. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Additional information on 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methoxypyridine

Comprehensive Overview of 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methoxypyridine (CAS No. 1806956-16-0)

3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methoxypyridine (CAS No. 1806956-16-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a cyano group and a methoxy substituent, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methoxypyridine for its potential role in developing next-generation kinase inhibitors and antiviral agents. The compound's CAS No. 1806956-16-0 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

One of the key advantages of this compound lies in its structural modularity, which allows for facile derivatization. The bromomethyl group, for instance, enables nucleophilic substitution reactions, while the cyano group can be transformed into carboxylic acids or amides. Such flexibility aligns with the current trend of fragment-based drug design, where small molecular fragments are optimized for target binding.

From an industrial perspective, 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methoxypyridine is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring catalytic methods to reduce waste and improve yield, addressing the global push for environmentally friendly processes. Searches for eco-friendly pyridine synthesis and C-H activation techniques often intersect with discussions about this compound.

The compound's difluoromethyl moiety is another focal point, as fluorination is a hot topic in modern drug development. Fluorine's ability to modulate lipophilicity and electrostatic interactions has made fluorinated building blocks indispensable. Notably, CAS No. 1806956-16-0 is frequently compared to other difluoromethylpyridines in patent literature, highlighting its competitive edge in intellectual property landscapes.

Analytical characterization of 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methoxypyridine typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, which are critical for regulatory compliance in pharmaceutical applications. The compound's stability under various conditions is also a common research topic, particularly for formulators working on solid dispersions or co-crystals.

In summary, 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methoxypyridine (CAS No. 1806956-16-0) represents a cutting-edge tool for researchers exploring heterocyclic chemistry and drug discovery. Its multifaceted reactivity and alignment with industry trends ensure its continued relevance in scientific literature and commercial applications.